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Compound of Interest

Compound Name:
1,8-Dioxacyclotetradecane-2,9-

dione

Cat. No.: B1248240 Get Quote

Introduction

1,8-Dioxacyclotetradecane-2,9-dione is a macrocyclic ester with the chemical formula

C12H20O4 and a molecular weight of approximately 228.28 g/mol .[1][2][3] As a member of the

cyclic dione family, its characterization is crucial in various fields, including polymer chemistry

and drug discovery, where macrocycles are of increasing interest. Mass spectrometry is a

powerful analytical technique for the identification and structural elucidation of such

compounds. This application note provides a detailed protocol for the analysis of 1,8-
dioxacyclotetradecane-2,9-dione using mass spectrometry, focusing on providing a

reproducible experimental workflow and outlining the expected fragmentation patterns.

Principle of Analysis

The mass spectrometry analysis of 1,8-dioxacyclotetradecane-2,9-dione typically involves an

initial ionization of the molecule, followed by mass-to-charge ratio (m/z) analysis of the parent

ion and its subsequent fragment ions. Electron ionization (EI) or softer ionization techniques

like electrospray ionization (ESI) can be employed. The resulting mass spectrum provides a

molecular fingerprint, allowing for confirmation of the molecular weight and deduction of the

compound's structure through the analysis of its fragmentation pathway.
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Quality Control: Ensuring the purity and identity of synthesized 1,8-dioxacyclotetradecane-
2,9-dione.

Impurity Profiling: Identifying and quantifying by-products or degradation products in bulk

material or formulated products.

Reaction Monitoring: Tracking the progress of chemical reactions involving the synthesis or

modification of 1,8-dioxacyclotetradecane-2,9-dione.

Metabolite Identification: In a drug development context, identifying potential metabolites of

derivatives of this macrocycle.

Experimental Protocols
1. Sample Preparation

Proper sample preparation is critical for obtaining high-quality mass spectra.

Standard Solution Preparation:

Accurately weigh approximately 1 mg of 1,8-dioxacyclotetradecane-2,9-dione.

Dissolve the compound in 1 mL of a suitable organic solvent such as methanol,

acetonitrile, or dichloromethane to create a stock solution of 1 mg/mL.

From the stock solution, prepare a working solution with a concentration range of 1-10

µg/mL by diluting with the appropriate solvent. The optimal concentration may vary

depending on the mass spectrometer's sensitivity.

Sample Matrix Considerations:

For direct infusion analysis, ensure the solvent is compatible with the ionization source.

For hyphenated techniques like GC-MS or LC-MS, the solvent should be compatible with

the chromatographic system.

Avoid non-volatile buffers or salts, especially for ESI-MS, as they can cause ion

suppression and contaminate the instrument.[4]
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2. Instrumentation and Analytical Conditions

The following are general starting conditions for different mass spectrometry techniques.

Optimization may be required.

A. Gas Chromatography-Mass Spectrometry (GC-MS)

Gas Chromatograph:

Column: A non-polar column, such as a DB-5ms (30 m x 0.25 mm, 0.25 µm film

thickness).

Inlet Temperature: 250 °C

Oven Program: Start at 100 °C, hold for 1 minute, then ramp to 280 °C at a rate of 15

°C/min, and hold for 5 minutes.

Carrier Gas: Helium at a constant flow rate of 1 mL/min.

Mass Spectrometer (Electron Ionization - EI):

Ion Source Temperature: 230 °C

Ionization Energy: 70 eV

Mass Range: m/z 40-400

Scan Rate: 2 scans/second

B. Liquid Chromatography-Mass Spectrometry (LC-MS)

Liquid Chromatograph:

Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 3.5 µm particle size).

Mobile Phase A: Water with 0.1% formic acid

Mobile Phase B: Acetonitrile with 0.1% formic acid
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Gradient: Start with 50% B, increase to 95% B over 10 minutes, hold for 2 minutes, and

then return to initial conditions.

Flow Rate: 0.3 mL/min

Column Temperature: 40 °C

Mass Spectrometer (Electrospray Ionization - ESI):

Ionization Mode: Positive

Capillary Voltage: 3.5 kV

Drying Gas Temperature: 325 °C

Drying Gas Flow: 8 L/min

Nebulizer Pressure: 35 psi

Mass Range: m/z 50-500

3. Data Analysis

Molecular Ion Identification: Identify the molecular ion peak ([M]+• for EI or [M+H]+, [M+Na]+

for ESI) corresponding to the molecular weight of 1,8-dioxacyclotetradecane-2,9-dione
(228.28 g/mol ).

Fragmentation Analysis: Analyze the fragment ions to confirm the structure. Propose

fragmentation mechanisms consistent with the observed peaks.

Quantification: If quantitative analysis is required, construct a calibration curve using

standard solutions of known concentrations.

Quantitative Data
The following table summarizes the expected m/z values for the molecular ion and key

fragment ions of 1,8-dioxacyclotetradecane-2,9-dione.
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Ion Proposed Formula Calculated m/z Ion Type

[M]+• C12H20O4 228.1362 Molecular Ion (EI)

[M+H]+ C12H21O4 229.1434
Protonated Molecule

(ESI)

[M+Na]+ C12H20O4Na 251.1254 Sodium Adduct (ESI)

Fragment 1 C6H10O2 114.0681 Fragment Ion

Fragment 2 C5H8O 84.0575 Fragment Ion

Fragment 3 C4H6O2 86.0368 Fragment Ion
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Caption: Experimental workflow for the mass spectrometry analysis of 1,8-
dioxacyclotetradecane-2,9-dione.
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Caption: Proposed fragmentation of 1,8-dioxacyclotetradecane-2,9-dione in mass

spectrometry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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